![molecular formula C13H16N2O3 B3093473 tert-butyl 5-(hydroxymethyl)-1H-indazole-1-carboxylate CAS No. 1245648-89-8](/img/structure/B3093473.png)
tert-butyl 5-(hydroxymethyl)-1H-indazole-1-carboxylate
Overview
Description
Tert-butyl compounds are a class of organic compounds that contain a tert-butyl group, which is a branched alkyl group with three methyl groups attached to a central carbon . The hydroxymethyl group (-CH2OH) is a functional group consisting of a methylene bridge (-CH2-) bonded to a hydroxyl group (-OH). Indazole is a type of azole that has an indole-like structure (a benzene ring fused to a pyrazole ring). Carboxylates are organic compounds that contain a carboxylate group (-COO-). The specific compound you mentioned seems to have these features, but without more information or context, it’s difficult to provide a detailed description .
Synthesis Analysis
The synthesis of tert-butyl compounds often involves reactions with isobutene or tert-butanol . The hydroxymethyl group can be introduced through various reactions, such as the reduction of aldehydes or the hydrolysis of chloromethyl groups . The synthesis of indazole derivatives usually involves the reaction of hydrazines with o-nitrobenzenes or o-nitroanilines . The carboxylate group can be introduced through reactions with carboxylic acids or their derivatives .Molecular Structure Analysis
The molecular structure of a compound like tert-butyl 5-(hydroxymethyl)-1H-indazole-1-carboxylate would likely show the tert-butyl group and the hydroxymethyl group attached to the 1H-indazole core, with the carboxylate group also attached to the indazole . The exact positions of these groups on the indazole ring would depend on the specific synthesis route and the starting materials used .Chemical Reactions Analysis
Tert-butyl compounds are known to be quite reactive, due to the presence of the bulky tert-butyl group . They can undergo a variety of chemical reactions, including oxidation, reduction, and various substitution and addition reactions . The hydroxymethyl group can also participate in a variety of reactions, such as oxidation to form aldehydes or carboxylic acids . Indazoles can react with electrophiles at the nitrogen atoms or the carbon atoms adjacent to the nitrogens .Physical and Chemical Properties Analysis
The physical and chemical properties of a compound like this compound would depend on its specific structure . Tert-butyl compounds are generally nonpolar and hydrophobic, while the hydroxymethyl and carboxylate groups would introduce some polarity and potential for hydrogen bonding . The presence of the aromatic indazole ring could also contribute to the compound’s stability and reactivity .Mechanism of Action
Without specific context (such as the compound’s use as a drug, a catalyst, a polymer, etc.), it’s difficult to discuss the “mechanism of action” of a chemical compound . In general, the reactivity and behavior of a compound in a chemical reaction will depend on its molecular structure and the conditions of the reaction .
Safety and Hazards
The safety and hazards associated with a specific compound would depend on its reactivity, toxicity, and other factors . Tert-butyl compounds can be flammable and may form explosive peroxides upon standing . The specific risks associated with tert-butyl 5-(hydroxymethyl)-1H-indazole-1-carboxylate are not known without more specific information .
Future Directions
The study of new tert-butyl indazole derivatives could potentially lead to the discovery of new drugs or other useful compounds . The introduction of different functional groups, such as the hydroxymethyl and carboxylate groups, could modulate the compound’s properties and reactivity, opening up new possibilities for its use .
Properties
IUPAC Name |
tert-butyl 5-(hydroxymethyl)indazole-1-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O3/c1-13(2,3)18-12(17)15-11-5-4-9(8-16)6-10(11)7-14-15/h4-7,16H,8H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BWIUNQAJGYXSRV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1C2=C(C=C(C=C2)CO)C=N1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40705188 | |
Record name | tert-Butyl 5-(hydroxymethyl)-1H-indazole-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40705188 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1245648-89-8 | |
Record name | tert-Butyl 5-(hydroxymethyl)-1H-indazole-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40705188 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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